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Compound of Interest

Compound Name: Tiflorex

Cat. No.: B1673494

This technical guide provides a comprehensive overview of the current knowledge on the
metabolism of Tiflorex in rats. It is intended for researchers, scientists, and drug development
professionals, offering detailed information on the identified metabolites, metabolic pathways,
quantitative data, and the experimental protocols utilized in these studies.

Introduction

Tiflorex, a trifluoromethylthio-substituted phenylisopropylamine, has been the subject of
metabolic studies in rats to understand its biotransformation and elimination pathways. The
primary route of metabolism involves S-oxidation and N-dealkylation, leading to the formation
of several key metabolites. This document summarizes the findings from pivotal studies,
presenting the data in a structured and accessible format for easy reference and comparison.

Metabolic Pathways of Tiflorex in Rats

The metabolism of Tiflorex in rats is characterized by two main enzymatic reactions: S-
oxidation and N-dealkylation. The trifluoromethylthio group present in the Tiflorex structure
directs the metabolism towards S-oxidation, as p-hydroxylation is blocked.[1]

o S-oxidation: The sulfur atom in the trifluoromethylthio group is oxidized to form sulfoxide and
subsequently sulfone derivatives. This occurs for both the parent drug (Tiflorex) and its N-
dealkylated metabolite (nortiflorex).
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» N-dealkylation: The ethyl group attached to the nitrogen atom is removed, resulting in the
formation of nortiflorex. This primary metabolite can then undergo further S-oxidation.

The interplay of these pathways leads to the formation of four major metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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